Cas no 1805073-97-5 (Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate
• CAS No: 1805073-97-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4803643
• Update Time: 2025-05-22

Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-6(10(15)16-2)14-7(4-13)8(5)9(11)12/h3,9H,4,13H2,1-2H3
• InChI Key： JJDQFNSAENMGHS-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC(C(=O)OC)=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate

Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate: A Comprehensive Overview

Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate, also known by its CAS number 1805073-97-5, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which serves as a versatile platform for functionalization and modification. The presence of multiple substituents, such as the amino group, difluoromethyl group, and methyl group, contributes to its diverse chemical reactivity and biological activity.

The synthesis of Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and carboxylation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the synthesis process, reducing production time and costs while minimizing environmental impact.

In terms of applications, this compound has shown promising results in the development of novel drug candidates. Its pyridine ring structure is known to exhibit significant bioactivity, particularly in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate can act as potent inhibitors of histone deacetylases (HDACs), which are critical targets in cancer therapy. These findings highlight the potential of this compound in the design of next-generation anticancer drugs.

Beyond pharmaceutical applications, Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate has also found utility in agrochemicals. Its ability to modulate plant growth hormones and enhance stress tolerance in crops has made it a valuable ingredient in agricultural formulations. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy when applied to crops.

The structural versatility of this compound also extends to materials science. Its ability to form stable metal complexes has led to its use in the development of advanced catalysts for industrial processes. For example, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. The unique electronic properties of the pyridine ring enable efficient electron transfer, making it an ideal candidate for catalytic applications.

From an environmental perspective, the ecological impact of Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate has been a subject of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in various applications. Findings indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in the environment.

In conclusion, Methyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-6-carboxylate (CAS No: 1805073-97-5) is a multifaceted compound with wide-ranging applications across diverse industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and medicine.